Cas no 1375109-01-5 (2-Cyano-5-fluorophenylboronic acid)

• Product Name: 2-Cyano-5-fluorophenylboronic acid
• CAS No: 1375109-01-5
• MF: C₇H₅BFNO₂
• MW: 164.929505109787
• CID: 3043305
• PubChem ID: 74892365
• Update Time: 2025-05-20

2-Cyano-5-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-fluorophenylboronic acid
• (2-Cyano-5-fluorophenyl)boronic acid
• V2774

• Inchi： 1S/C7H5BFNO2/c9-6-2-1-5(4-10)7(3-6)8(11)12/h1-3,11-12H
• InChI Key： CAMKHMHTUOCLPU-UHFFFAOYSA-N
• SMILES： FC1C=CC(C#N)=C(B(O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Topological Polar Surface Area: 64.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Cyano-5-fluorophenylboronic acid

2-Cyano-5-Fluorophenylboronic Acid: A Comprehensive Overview

2-Cyano-5-fluorophenylboronic acid, also known by its CAS number CAS No. 1375109-01-5, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structure, which combines a cyano group at the 2-position and a fluorine atom at the 5-position on a phenyl ring, attached to a boronic acid moiety. The combination of these functional groups makes it an invaluable building block in modern chemical research.

The synthesis of 2-cyano-5-fluorophenylboronic acid typically involves multi-step reactions, often starting from readily available aromatic compounds. The introduction of the cyano group and fluorine substituent is achieved through carefully designed substitution reactions, while the boronic acid group is introduced via nucleophilic aromatic substitution or other advanced methodologies. Recent advancements in catalytic systems and reaction optimization have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of applications, 2-cyano-5-fluorophenylboronic acid has found extensive use in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This reaction enables the formation of biaryl structures, which are critical components in various pharmaceutical agents and advanced materials. For instance, researchers have utilized this compound to synthesize novel kinase inhibitors and GPCR modulators, demonstrating its potential in drug development.

Beyond traditional organic synthesis, recent studies have explored the use of 2-cyano-5-fluorophenylboronic acid in the construction of two-dimensional materials and organic electronics. Its ability to form stable covalent bonds with metals and semiconductors makes it a promising candidate for next-generation electronic devices. Additionally, its fluorinated nature imparts unique electronic properties, further enhancing its utility in these applications.

The toxicity profile of 2-cyano-5-fluorophenylboronic acid has also been a subject of recent investigations. Studies indicate that while it exhibits moderate cytotoxicity against certain cancer cell lines, its selectivity towards specific pathways suggests potential for targeted therapies. Regulatory agencies have classified this compound as non-hazardous under standard handling conditions; however, appropriate safety measures should still be implemented during synthesis and use.

In conclusion, 2-cyano-5-fluorophenylboronic acid stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across multiple disciplines underscore its importance as a key intermediate in contemporary research. As advancements in synthetic methodologies continue to unfold, this compound is poised to play an even greater role in shaping future innovations in chemistry and beyond.